Cas no 1260787-73-2 (1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid)

1-4-(Trifluoromethoxy)phenylcyclopentane-1-carboxylic acid is a fluorinated organic compound featuring a cyclopentane core substituted with a carboxylic acid group and a 4-(trifluoromethoxy)phenyl moiety. The presence of the trifluoromethoxy group enhances its lipophilicity and metabolic stability, making it a valuable intermediate in pharmaceutical and agrochemical applications. The carboxylic acid functionality allows for further derivatization, enabling the synthesis of amides, esters, and other derivatives. Its structural features contribute to improved bioavailability and binding affinity in drug design. This compound is particularly useful in the development of bioactive molecules targeting inflammation, CNS disorders, or crop protection agents, owing to its balanced physicochemical properties and synthetic versatility.
1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid structure
1260787-73-2 structure
Product Name:1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid
CAS No:1260787-73-2
MF:C13H13F3O3
MW:274.235734701157
MDL:MFCD11037121
CID:4565540
PubChem ID:136017911
Update Time:2025-11-03

1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-[4-(Trifluoromethoxy)phenyl]cyclopentanecarboxylic Acid
    • 1-(4-(trifluoromethoxy)phenyl)cyclopentane-1-carboxylic acid
    • 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid
    • MDL: MFCD11037121
    • Inchi: 1S/C13H13F3O3/c14-13(15,16)19-10-5-3-9(4-6-10)12(11(17)18)7-1-2-8-12/h3-6H,1-2,7-8H2,(H,17,18)
    • InChI Key: LBPBHMJPWGABOD-UHFFFAOYSA-N
    • SMILES: C1(C2=CC=C(OC(F)(F)F)C=C2)(C(O)=O)CCCC1

Experimental Properties

  • Color/Form: NA
  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 338.1±42.0 °C at 760 mmHg
  • Flash Point: 206.4±20.4 °C

1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid Security Information

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Additional information on 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid

Comprehensive Overview of 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid (CAS No. 1260787-73-2): Properties, Applications, and Industry Insights

The compound 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid (CAS No. 1260787-73-2) is a specialized organic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the trifluoromethoxy group and cyclopentane carboxylic acid backbone, make it a valuable intermediate for designing bioactive molecules. Researchers are increasingly exploring its potential in drug discovery, particularly in targeting inflammatory pathways and metabolic disorders, which aligns with current trends in precision medicine.

One of the most searched questions about this compound revolves around its synthetic routes and purity optimization. Laboratories often seek efficient methods to produce CAS 1260787-73-2 with high yield and minimal impurities, as these factors critically impact downstream applications. Recent advancements in flow chemistry and catalysis have enabled more sustainable synthesis approaches, reducing waste and energy consumption—a key concern for environmentally conscious manufacturers.

The physicochemical properties of 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid also attract considerable interest. Its logP value, solubility profile, and stability under various pH conditions are frequently studied parameters, especially for formulators working on bioavailability enhancement. These characteristics position the compound as a promising candidate for prodrug development, addressing challenges like poor membrane permeability—a hot topic in AI-driven drug design forums.

In the agrochemical sector, derivatives of CAS 1260787-73-2 are being investigated for their potential as plant growth regulators or pest control agents. The trifluoromethoxy moiety is known to confer resistance to metabolic degradation, a property highly valued in crop protection chemicals. This aligns with global demands for sustainable agriculture solutions, as evidenced by surging searches for "green chemistry in agrochemicals" and "low-residue crop treatments".

Analytical method development for 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid remains another active research area. HPLC and LC-MS techniques dominate discussions, with particular emphasis on chiral separation when applicable. The compound's UV absorption maxima and mass fragmentation patterns are well-documented, supporting quality control protocols in compliance with stringent regulatory standards like ICH guidelines—a recurring theme in pharmaceutical QA/QC forums.

From a commercial perspective, the global market for fluorinated fine chemicals continues to expand, with CAS 1260787-73-2 representing a niche but growing segment. Procurement specialists often search for reliable suppliers, batch-to-batch consistency, and scalability data, reflecting the compound's transition from research-scale to potential industrial applications. Supply chain resilience has become particularly crucial post-pandemic, making these search trends especially relevant.

Emerging applications in material science have also been explored, where the compound's rigid cyclopentane core and polar functional groups contribute to novel polymer architectures. This intersects with booming interest in high-performance materials for electronics and coatings, frequently appearing in patent literature and academic conferences focused on advanced functional materials.

Safety assessments of 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid indicate favorable profiles for research use, though proper handling protocols remain essential. SDS documentation typically highlights standard organic acid precautions, with no extraordinary hazards reported—an important consideration for EHS professionals searching for laboratory safety data on fluorinated compounds.

The intellectual property landscape surrounding CAS 1260787-73-2 reveals active patent filings across multiple jurisdictions, particularly in medicinal chemistry applications. Legal teams frequently investigate freedom-to-operate analyses, reflecting the compound's strategic value in competitive R&D environments. This correlates with increased searches for chemical patent expiration dates and generic synthesis pathways.

Environmental fate studies of 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid remain limited but crucial, given growing regulatory focus on PFAS alternatives and sustainable fluorochemistry. Its biodegradation potential and ecotoxicological impacts represent knowledge gaps that research institutions are beginning to address, responding to industry demands for greener fluorinated compounds.

In conclusion, 1-4-(trifluoromethoxy)phenylcyclopentane-1-carboxylic acid (CAS No. 1260787-73-2) exemplifies the convergence of structural innovation and practical utility in modern specialty chemicals. Its multifaceted applications across pharmaceuticals, agriculture, and materials science—combined with ongoing research into its optimization and novel uses—ensure its continued relevance in scientific and industrial communities worldwide.

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